Cas no 1807268-62-7 (5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid)
5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid
-
- Inchi: 1S/C10H6ClF2NO2/c11-3-5-1-8(10(15)16)6(4-14)2-7(5)9(12)13/h1-2,9H,3H2,(H,15,16)
- InChI Key: UUHVBETUGWYPNO-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C(=O)O)C(C#N)=CC=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 315
- XLogP3: 2.2
- Topological Polar Surface Area: 61.1
5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013011378-250mg |
5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid |
1807268-62-7 | 97% | 250mg |
470.40 USD | 2021-06-25 | |
| Alichem | A013011378-500mg |
5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid |
1807268-62-7 | 97% | 500mg |
823.15 USD | 2021-06-25 | |
| Alichem | A013011378-1g |
5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid |
1807268-62-7 | 97% | 1g |
1,445.30 USD | 2021-06-25 |
5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid
Introduction to 5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic Acid (CAS No. 1807268-62-7)
5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid, identified by its CAS number 1807268-62-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a chloromethyl group, a cyano group, and a difluoromethyl substituent. These functional groups contribute to its diverse chemical properties and potential applications in synthetic chemistry, medicinal chemistry, and materials science.
The molecular structure of 5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid consists of a benzene ring substituted with these three distinct groups. The chloromethyl group (-CH₂Cl) introduces reactivity that can be exploited in various synthetic pathways, while the cyano group (-CN) provides a site for further functionalization and influences the electronic properties of the molecule. The presence of the difluoromethyl group (-CF₂) enhances the lipophilicity and metabolic stability of the compound, making it a valuable intermediate in drug development.
In recent years, this compound has been studied for its potential applications in the synthesis of bioactive molecules. The combination of these functional groups makes it a versatile building block for creating more complex structures with tailored properties. Researchers have explored its utility in the development of novel pharmaceuticals, where modifications to this core scaffold can lead to compounds with improved pharmacokinetic profiles and enhanced biological activity.
One of the most promising areas of research involving 5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are essential components in many drugs and agrochemicals due to their ability to mimic natural products and interact with biological targets. The chloromethyl and cyano groups provide reactive sites for cyclization reactions, enabling the construction of nitrogen-containing heterocycles such as pyridines, pyrimidines, and quinolines. These heterocycles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties.
The difluoromethyl group is particularly noteworthy for its impact on the pharmacological properties of derived compounds. Fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, binding affinity, and pharmacokinetic profiles. For instance, studies have shown that substituting hydrogen atoms with fluorine can enhance the binding strength between a drug molecule and its target receptor. In the context of 5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid, this group could be strategically positioned in final drug candidates to optimize their efficacy and reduce off-target effects.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of functional groups can be leveraged to develop advanced materials with specific properties. For example, derivatives of this compound have been investigated as precursors for polymers and coatings that exhibit enhanced durability or biodegradability. The ability to fine-tune the chemical structure allows researchers to tailor these materials for specific industrial applications.
The synthesis of 5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination reactions on a benzoic acid derivative followed by cyanation and subsequent introduction of the difluoromethyl group. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, reducing waste and energy consumption.
Efforts have been made to develop greener synthetic strategies for this compound by utilizing renewable feedstocks or catalytic systems that minimize hazardous byproducts. Such approaches align with the growing emphasis on sustainable chemistry practices within the industry. By incorporating principles like atom economy and energy efficiency, researchers aim to make the production process more environmentally friendly while maintaining high standards of quality control.
The biological activity of 5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid has been explored through both computational modeling and experimental screening. Computational studies have helped predict how different substituents might influence molecular interactions with biological targets, providing insights into potential drug-like properties before costly wet lab experiments are conducted. Experimental assays have confirmed these predictions by evaluating the compound's effects on various enzymes and receptors relevant to human health.
Ongoing research continues to uncover new applications for this versatile intermediate. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in drug discovery programs where compounds like this play a crucial role as starting materials or key intermediates. The integration of cutting-edge technologies such as high-throughput screening (HTS) platforms allows researchers to rapidly assess large libraries containing derivatives of 5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid for new therapeutic leads.
The future prospects for this compound remain promising as new synthetic methodologies emerge alongside expanding knowledge about its reactivity patterns. By leveraging advances in synthetic chemistry combined with deeper understanding from medicinal chemistry studies, researchers can continue developing innovative solutions based on this core structure.
1807268-62-7 (5-Chloromethyl-2-cyano-4-(difluoromethyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)